Cas no 1803799-44-1 (6-Hydroxy-3-(trifluoromethyl)picolinamide)

• Product Name: 6-Hydroxy-3-(trifluoromethyl)picolinamide
• CAS No: 1803799-44-1
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4802198
• Update Time: 2025-05-26

6-Hydroxy-3-(trifluoromethyl)picolinamide Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-3-(trifluoromethyl)picolinamide

• Inchi： 1S/C7H5F3N2O2/c8-7(9,10)3-1-2-4(13)12-5(3)6(11)14/h1-2H,(H2,11,14)(H,12,13)
• InChI Key： QTCNHHBQHBZRET-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(NC=1C(N)=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 354
• XLogP3: -0.3
• Topological Polar Surface Area: 72.2

Additional information on 6-Hydroxy-3-(trifluoromethyl)picolinamide

Introduction to 6-Hydroxy-3-(trifluoromethyl)picolinamide (CAS No. 1803799-44-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-Hydroxy-3-(trifluoromethyl)picolinamide, identified by the chemical identifier CAS No. 1803799-44-1, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to the picolinamide family, which is characterized by a pyridine ring substituted with hydroxyl and trifluoromethyl groups. The presence of these functional groups imparts distinct electronic and steric properties, making it a versatile scaffold for drug discovery and molecular research.

The trifluoromethyl group, in particular, is a key pharmacophore that enhances the metabolic stability and binding affinity of small molecules to biological targets. Its electron-withdrawing nature significantly influences the reactivity and interactions of the compound with enzymes and receptors, making it an attractive moiety in the design of novel therapeutic agents. Additionally, the hydroxyl group introduces polarity and hydrogen bonding capabilities, further expanding the compound's potential applications in biochemical assays and drug development.

Recent advancements in computational chemistry and high-throughput screening have highlighted 6-Hydroxy-3-(trifluoromethyl)picolinamide as a promising candidate for further investigation. Studies have demonstrated its potential in modulating various biological pathways, including inflammation, oxidative stress, and cancer cell proliferation. The compound's ability to interact with key enzymes such as kinases and proteases has been explored in preclinical models, suggesting its utility in developing targeted therapies for chronic diseases.

In the realm of chemical biology, 6-Hydroxy-3-(trifluoromethyl)picolinamide has been utilized as an intermediate in synthesizing more complex molecules with enhanced pharmacological properties. Researchers have leveraged its structural framework to develop derivatives with improved solubility, bioavailability, and selectivity. These derivatives are being tested in both in vitro and in vivo systems to evaluate their efficacy against a range of diseases.

The trifluoromethyl-substituted picolinamides have shown particular promise in oncology research. The electron-withdrawing effect of the trifluoromethyl group disrupts hydrogen bonding patterns, which can lead to stronger binding interactions with biological targets. This property has been exploited in designing inhibitors for tyrosine kinases, which are overexpressed in many cancer types. Preliminary studies indicate that compounds derived from 6-Hydroxy-3-(trifluoromethyl)picolinamide can selectively inhibit these kinases without significant off-target effects.

Moreover, the hydroxyl group in 6-Hydroxy-3-(trifluoromethyl)picolinamide allows for further functionalization through etherification or esterification reactions. These modifications can enhance the compound's pharmacokinetic profile by improving its water solubility or membrane permeability. Such modifications are crucial for developing oral formulations that exhibit sustained release and targeted delivery to specific tissues or organs.

Another area of interest is the use of 6-Hydroxy-3-(trifluoromethyl)picolinamide as a tool compound in biochemical assays. Its well-defined structure and predictable reactivity make it an ideal candidate for studying enzyme mechanisms and substrate specificity. Researchers have employed this compound to probe the activity of cytochrome P450 enzymes, which play a critical role in drug metabolism. Understanding how these enzymes interact with 6-Hydroxy-3-(trifluoromethyl)picolinamide provides valuable insights into potential drug-drug interactions and metabolic pathways.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel analogs of 6-Hydroxy-3-(trifluoromethyl)picolinamide. Predictive models have been developed to screen large databases of chemical structures, identifying candidates with optimized pharmacokinetic profiles and reduced toxicity. These computational approaches have complemented traditional experimental methods, enabling researchers to rapidly explore diverse chemical spaces.

In conclusion, 6-Hydroxy-3-(trifluoromethyl)picolinamide (CAS No. 1803799-44-1) represents a compelling scaffold for medicinal chemistry innovation. Its unique structural features, combined with emerging computational tools and interdisciplinary research approaches, position it as a key player in the development of next-generation therapeutics. As research continues to uncover new biological functions and synthetic possibilities, this compound is poised to make significant contributions to both academic research and industrial applications.